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Introduction

N,N-Dipropyltryptamine, commonly known as DPT, is a synthetic psychedelic substance
belonging to the tryptamine class.[1] First synthesized in the mid-20th century, DPT is a
structural analog of the endogenous neurotransmitter serotonin and the well-known
psychedelic N,N-Dimethyltryptamine (DMT).[1][2] Unlike DMT, DPT has not been found to
occur naturally.[1] It typically presents as a crystalline hydrochloride salt or an oily, crystalline
freebase.[1] This guide provides a comprehensive technical overview of DPT, detailing its
chemical structure, physicochemical properties, synthesis, pharmacology, and analytical
methodologies, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Physicochemical Properties

The molecular structure of DPT is characterized by a core indole ring, substituted at the third
position with an ethylamine side chain. The terminal amine of this side chain is symmetrically
disubstituted with two propyl groups. This N,N-disubstitution pattern is a defining feature of this
class of tryptamines.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1201923#bc-rfq
https://www.benchchem.com/product/b1201923/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropyltryptamine-dpt
https://en.wikipedia.org/wiki/Dipropyltryptamine
https://en.wikipedia.org/wiki/Dipropyltryptamine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dipropyltryptamine
https://en.wikipedia.org/wiki/Dipropyltryptamine
https://en.wikipedia.org/wiki/Dipropyltryptamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The formal IUPAC name for DPT is N-[2-(1H-indol-3-yl)ethyl]-N-propylpropan-1-amine.[2] Its
chemical and physical properties are summarized in the table below.

Property Value Source(s)
Molecular Formula Ci6H24N:2 [1112]
Molar Mass 244.38 g/mol [11[2][3]
CAS Number 61-52-9 [11[2]

] ] 174.5-178 °C (hydrochloride
Melting Point [1][3]

salt)

Boiling Point ~387.4 °C (estimated) [4]

Crystalline solid (hydrochloride
Appearance salt) or oily/crystalline liquid [1114]

(freebase)

DMF: 11 mg/ml, DMSO: 14
Solubility (HCI salt) mg/ml, Ethanol: 13 mg/ml, [5]
PBS (pH 7.2): 3 mg/ml

DPT reacts with Ehrlich's reagent to produce a violet color and with the Marquis reagent to
yield a yellow color, which are presumptive chemical tests for indoles.[4]

Synthesis of N,N-Dipropyltryptamine

The synthesis of DPT is most commonly achieved through the N-alkylation of tryptamine. This
process involves the introduction of two propyl groups onto the nitrogen atom of the primary
amine of the tryptamine side chain. A representative synthetic protocol is detailed below.

Experimental Protocol: N,N-Dialkylation of Tryptamine

This protocol describes the synthesis of DPT from tryptamine and 1-iodopropane. The causality
behind this experimental choice lies in the high reactivity of alkyl iodides as alkylating agents
and the use of a non-nucleophilic base (diisopropylethylamine) to scavenge the HI produced
during the reaction without competing in the alkylation.
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Materials:

e Tryptamine (1.6 g, 10 mmol)

» Diisopropylethylamine (DIPEA) (1.04 ml, 60 mmol)

e 1-lodopropane (1.02 g, 0.6 ml, 60 mmol)

» Diethyl ether (60 ml)

« Silica gel for chromatography

Procedure:

In a round-bottom flask, dissolve tryptamine (1.6 g, 10 mmol) and diisopropylethylamine
(12.04 ml, 60 mmol) in diethyl ether (60 ml) at 0 °C with stirring.[6]

e Add l-iodopropane (1.02 g, 0.6 ml, 60 mmol) dropwise to the stirred solution over a period of
1 hour.[6]

 Allow the reaction mixture to stir for 16 hours at room temperature.[6]

o Filter the reaction mixture to remove the precipitated diisopropylethylammonium iodide salts.

[6]
o Evaporate the solvent from the filtrate under reduced pressure to yield a crude oil.[6]

e The crude product, which may contain N-propyltryptamine and unreacted tryptamine, is
purified by silica gel chromatography to afford pure N,N-dipropyltryptamine.[6]

Self-Validation: The identity and purity of the synthesized DPT should be confirmed through
analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear
Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy. The spectral data
should be consistent with literature values for N,N-dipropyltryptamine.[2][6] A yield of
approximately 46% can be expected with this method.[6]
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Caption: Synthetic workflow for N,N-Dipropyltryptamine.

Pharmacology and Mechanism of Action

DPT's pharmacological effects are primarily mediated through its interaction with the
serotonergic system. It acts as a serotonin receptor modulator, with notable activity as a 5-
HT2A receptor agonist.[1] This interaction is believed to be the primary driver of its psychedelic
effects.

Furthermore, studies have shown that DPT is a moderate affinity partial agonist at the human
5-HT1A receptor.[7] The interplay between its activity at both 5-HT2A and 5-HT1A receptors
likely contributes to its unique psychoactive profile.[8][9][10] In rodent models, the behavioral
effects of DPT are significantly attenuated by 5-HT2A antagonists, confirming the crucial role of
this receptor.[8][9][10] DPT also inhibits the re-uptake of dopamine, serotonin, and
norepinephrine with 1Cso values of 23 uM, 2.9 uM, and 9.1 pM, respectively.[5]

Signaling Pathway

As a 5-HT2A receptor agonist, DPT initiates a downstream signaling cascade upon binding.
The 5-HT2A receptor is a Gg/11-coupled G-protein coupled receptor (GPCR). Activation of this
receptor leads to the activation of phospholipase C (PLC), which in turn hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IPs) and diacylglycerol
(DAG). IPs stimulates the release of intracellular calcium, while DAG activates protein kinase C
(PKC). This signaling cascade ultimately modulates neuronal excitability and plasticity.
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Caption: DPT's primary signaling pathway via 5-HT2A receptor activation.
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Metabolism

The in-vivo metabolism of DPT has not been as extensively studied as that of its close analog,
DMT. However, based on the metabolic pathways of other N,N-dialkylated tryptamines, several
routes can be predicted.[11][12][13] The primary routes of metabolism for tryptamines are
oxidative deamination by monoamine oxidase (MAO), N-dealkylation, and hydroxylation of the
indole ring.[11][12] For DPT, N-dealkylation would lead to the formation of N-propyltryptamine
(NPT) and subsequently tryptamine. Hydroxylation could occur at various positions on the
indole ring, followed by conjugation for excretion.

Analytical Methods

The identification and quantification of DPT in biological and non-biological samples are crucial
for forensic, clinical, and research purposes. Gas Chromatography-Mass Spectrometry (GC-
MS) is a widely used and reliable method for the analysis of tryptamines.

Experimental Protocol: GC-MS Analysis of DPT

This protocol provides a general framework for the analysis of DPT. The choice of a non-polar
capillary column is based on the volatility and polarity of DPT. Electron ionization is used for its
ability to produce reproducible fragmentation patterns for library matching.

Instrumentation:

e Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

¢ Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 pm film thickness)
Procedure:

e Sample Preparation: Dissolve a known amount of the sample in a suitable solvent (e.g.,
methanol, ethyl acetate). For biological matrices, a liquid-liquid or solid-phase extraction is
necessary to isolate the analyte.

« Injection: Inject 1 yL of the prepared sample into the GC inlet, typically operated in splitless
mode to enhance sensitivity.

e Gas Chromatography:
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o Inlet Temperature: 250 °C
o Carrier Gas: Helium at a constant flow rate (e.g., 1 ml/min)

o Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to
280 °C at a rate of 20 °C/min, and hold for 5 minutes.

e Mass Spectrometry:
o lon Source Temperature: 230 °C
o Quadrupole Temperature: 150 °C
o lonization Mode: Electron lonization (El) at 70 eV
o Scan Range: m/z 40-550

Self-Validation: The retention time of the analyte peak should match that of a certified DPT
reference standard. The obtained mass spectrum should be compared with a library spectrum
(e.g., NIST/Wiley) or the spectrum of the reference standard. Key fragment ions for DPT
include those corresponding to the dipropylaminoethyl side chain.

Toxicology and Safety

The toxicological profile of DPT in humans is not well-documented in scientific literature. There
is a report of an intoxication case involving a 19-year-old female, but detailed toxicological data
from controlled studies are lacking.[8] As with other psychedelic tryptamines, acute side effects
can include nausea, pupil dilation, and changes in perception, mood, and thought.[3] Due to its
potent psychoactive effects and limited safety data, handling of DPT should be performed with

appropriate personal protective equipment in a controlled laboratory setting.

Conclusion

N,N-Dipropyltryptamine is a potent synthetic tryptamine with a distinct pharmacological profile
centered on its agonist activity at serotonin 5-HT2A and 5-HT1A receptors. Its synthesis is
straightforward, and established analytical methods allow for its reliable identification. While its
psychoactive effects are of interest to the research community, a comprehensive understanding
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of its metabolism and toxicology in humans requires further investigation. This guide provides a
foundational technical overview to support ongoing and future research into this compound.

References
o Wikipedia. Dipropyltryptamine. [Link]
o ResearchGate. Structure and synthesis of dipropyltryptamine (DPT). [Link]

» ResearchGate. Hallucinogen-like effects of N,N-dipropyltryptamine (DPT): Possible
mediation by serotonin 5-HT1A and 5-HT2A receptors in rodents. [Link]

e chemeurope.com. Dipropyltryptamine. [Link]
e PubChem. N,N-Dipropyltryptamine. [Link]
e PubMed. Binding properties of dipropyltryptamine at the human 5-HT1a receptor. [Link]

e PubMed. Hallucinogen-like effects of N,N-dipropyltryptamine (DPT): possible mediation by
serotonin 5-HT1A and 5-HT2A receptors in rodents. [Link]

e PubMed Central. Hallucinogen-like effects of N,N-dipropyltryptamine (DPT): possible
mediation by serotonin 5-HT1A and 5-HT2A receptors in rodents. [Link]

o ESSLAB. N,N-Dipropyltryptamine hydrochloride. [Link]
e PubMed. N-Alkylation of phenethylamine and tryptamine. [Link]

» ACS Publications. Synthesis of Tryptamine Derivatives via a Direct, One-Pot Reductive
Alkylation of Indoles. [Link]

» MFE Inspection Solutions. Dye Penetrant Testing: An In-Depth Guide [New for 2024]. [Link]

e ThaiJO. Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde.
[Link]

¢ PubMed Central. Pharmacokinetics of N,N-dimethyltryptamine in Humans. [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://en.wikipedia.org/wiki/Dipropyltryptamine
https://www.researchgate.net/figure/Structure-and-synthesis-of-dipropyltryptamine-DPT-Tryptamine-16-g-10-mmol-and_fig1_8446279
https://www.benchchem.com/product/b1201923/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropyltryptamine-dpt
https://www.researchgate.net/publication/23236021_Hallucinogen-like_effects_of_NN-dipropyltryptamine_DPT_Possible_mediation_by_serotonin_5-HT1A_and_5-HT2A_receptors_in_rodents
https://www.chemeurope.com/en/encyclopedia/Dipropyltryptamine.html
https://www.benchchem.com/product/b1201923/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropyltryptamine-dpt
https://pubchem.ncbi.nlm.nih.gov/compound/6091
https://pubmed.ncbi.nlm.nih.gov/15886504/
https://www.benchchem.com/product/b1201923/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropyltryptamine-dpt
https://pubmed.ncbi.nlm.nih.gov/18582734/
https://www.benchchem.com/product/b1201923/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropyltryptamine-dpt
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2553332/
https://www.benchchem.com/product/b1201923/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropyltryptamine-dpt
https://www.esslab.com/n-n-dipropyltryptamine-hydrochloride
https://pubmed.ncbi.nlm.nih.gov/22900994/
https://pubs.acs.org/doi/10.1021/jo060199p
https://www.mfe-is.com/news/dye-penetrant-testing-dpt-guide
https://www.tci-thaijo.org/index.php/SCT/article/view/249959
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8221290/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

AccessPhysiotherapy. Chapter 2. Drug Receptor Dynamics. [Link]
ResearchGate. N-Alkylation of Phenethylamine and Tryptamine. [Link]
The Hive. Tryptamines by direct alkylation of indoles? [Link]

YouTube. Penetrant Testing (PT) or Dye Penetrant testing (DPT) - A Non Destructive Testing
Method. [Link]

ResearchGate. Receptor-binding profile of some antipsychotic agents. D = dopaminergic.
[Link]

YouTube. Synthesis of Tryptamine from Indole. [Link]

PubMed. Receptor-binding profiles of antipsychotics: clinical strategies when switching
between agents. [Link]

ResearchGate. (PDF) Synthesis of tryptamines by the Fischer method using synthetic
precursors and latent forms of amino-butanal (review). [Link]

ResearchGate. (PDF) Toxicology and Analysis of Psychoactive Tryptamines. [Link]
MDPI. N-Dealkylation of Amines. [Link]

Academia.edu. (PDF) Receptor Binding Profiles of Atypical Antipsychotics: Mechanisms of
Therapeutic Actions and Adverse Side Effects. [Link]

What Is Piping. Dye Penetration Test: Definition, Principles, Procedure, Standards,
Advantages, and Disadvantages. [Link]

Wikipedia. Diethyltryptamine. [Link]
Sciencemadness.org. Synthesis N,N-Dimethyl tryptamine. [Link]

PubMed. Synthesis of Tryptamines from Radical Cyclization of 2-lodoaryl Allenyl Amines and
Coupling with 2-Azallyls. [Link]

Quora. What is a DPT test for welding? [Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://accessphysiotherapy.mhmedical.com/content.aspx?bookid=449&sectionid=40106699
https://www.researchgate.net/publication/230601831_N-Alkylation_of_Phenethylamine_and_Tryptamine
https://www.erowid.org/archive/rhodium/chemistry/tryptamine.alkylation.html
https://www.youtube.com/watch?v=A39m_B0-a9Q
https://www.researchgate.net/figure/Receptor-binding-profile-of-some-antipsychotic-agents-D-dopaminergic-H_fig1_282888258
https://www.youtube.com/watch?v=Fj-B-M-fH-s
https://pubmed.ncbi.nlm.nih.gov/12495082/
https://www.researchgate.net/publication/328227655_Synthesis_of_tryptamines_by_the_Fischer_method_using_synthetic_precursors_and_latent_forms_of_amino-butanal_review
https://www.researchgate.net/publication/343419999_Toxicology_and_Analysis_of_Psychoactive_Tryptamines
https://www.mdpi.com/1420-3049/27/15/4984
https://www.academia.edu/37905391/Receptor_Binding_Profiles_of_Atypical_Antipsychotics_Mechanisms_of_Therapeutic_Actions_and_Adverse_Side_Effects
https://whatispiping.com/dye-penetration-test/
https://en.wikipedia.org/wiki/Diethyltryptamine
https://www.sciencemadness.org/whisper/viewthread.php?tid=15109
https://pubmed.ncbi.nlm.nih.gov/35713222/
https://www.quora.com/What-is-a-DPT-test-for-welding
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

¢ ResearchGate. In Vivo Metabolism of 5-Methoxy-N,N-diisopropyltryptamine in Rat. [Link]

e YouTube. Dye Penetration Test (DPT)Il Principles Il Advantages lIDisadvantages
#Liquidpenetrant #dyepenetrant. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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